Methyl 2-amino-3-hydroxy-4-methylpentanoate;hydrochloride

• IUPAC Name: methyl 2-amino-3-hydroxy-4-methylpentanoate;hydrochloride
• InChI: InChI=1S/C7H15NO3.ClH/c1-4(2)6(9)5(8)7(10)11-3;/h4-6,9H,8H2,1-3H3;1H
• InChI Key: JMVYITZUDKJCAJ-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(C(C(=O)OC)N)O.Cl
• Molecular Formula: C7H16ClNO3
• Molecular Weight: 197.66 g/mol
• CAS No.: 2490401-51-7

Description

“Methyl 2-amino-3-hydroxy-4-methylpentanoate hydrochloride” is a chemical compound with the CAS Number: 2490401-51-7. It has a molecular weight of 197.66. The compound is typically stored at 4 degrees Celsius and is usually in the form of a powder.

Molecular Structure Analysis

The InChI code for this compound is 1S/C7H15NO3.ClH/c1-4(2)6(9)5(8)7(10)11-3;/h4-6,9H,8H2,1-3H3;1H. This code provides a specific description of the compound’s molecular structure.

Physical and Chemical Properties Analysis

“Methyl 2-amino-3-hydroxy-4-methylpentanoate hydrochloride” is a powder. It has a molecular weight of 197.66. The compound is typically stored at 4 degrees Celsius.

Scientific Research Applications

Synthesis and Chemical Properties

• Methyl 2-amino-3-hydroxy-4-methylpentanoate hydrochloride has been used in the synthesis of amino acetate functionalized Schiff base organotin(IV) complexes, showing potential as anticancer drugs. These complexes exhibited significant cytotoxicity against various human tumor cell lines (Basu Baul et al., 2009).
• It is involved in tandem ring opening and oximation reactions, as demonstrated in the synthesis of specific organic compounds, highlighting its role in complex chemical transformations (Saravanan et al., 2007).

Biological and Pharmaceutical Research

• The compound has been used in the synthesis of condensed pyrimidines, which were evaluated for their anti-inflammatory and analgesic activities. Some of these compounds exhibited moderate to good activity in this regard (Sondhi et al., 2008).
• Research into nitrogenous compounds produced by deep sea-derived fungi has identified derivatives of methyl 2-amino-3-hydroxy-4-methylpentanoate, which were assessed for their cytotoxic and antiviral activities (Luo et al., 2018).

Organoleptic Properties and Applications in Food and Wine

• Studies on the organoleptic properties of ethyl 2-hydroxy-4-methylpentanoate enantiomers in wine found that these compounds contribute significantly to the wine's fruity aroma, demonstrating the importance of methyl 2-amino-3-hydroxy-4-methylpentanoate derivatives in the sensory qualities of food and beverages (Lytra et al., 2012).

Use in Green Chemistry and Sustainable Applications

• Methyl 2-amino-3-hydroxy-4-methylpentanoate has applications in green chemistry, as seen in the synthesis of biobased products through the methanolysis of renewable γ-valerolactone and α-methyl-γ-valerolactone (Caretto et al., 2016).

Safety and Hazards

The compound has been classified with the GHS07 pictogram. The hazard statements associated with it are H315, H319, and H335. The precautionary statements are P261, P264, P271, P280, P302+P352, P304+P340, P305+P351+P338, P312, P332+P313, P337+P313, P362, P403+P233, P405, and P501.